2-Ethoxycarbonylimidazo[1,2-a]pyridine-6-boronic acid

• Molecular Formula: C10H11BN2O4
• Molecular Weight: 234.02 g/mol
• IUPAC Name: (2-ethoxycarbonylimidazo[1,2-a]pyridin-6-yl)boronic acid
• InChI: InChI=1S/C10H11BN2O4/c1-2-17-10(14)8-6-13-5-7(11(15)16)3-4-9(13)12-8/h3-6,15-16H,2H2,1H3
• InChI Key: WPYARICQAJZDQZ-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CN2C=C(N=C2C=C1)C(=O)OCC)(O)O

Description

2-Ethoxycarbonylimidazo[1,2-a]pyridine-6-boronic acid is a useful research compound. Its molecular formula is C10H11BN2O4 and its molecular weight is 234.02 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2.5 g of 2-amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine in 50 mL of 1,2-dimethoxyethane are added 2.14 mL of ethyl 3-bromo-2-oxopropionate. The reaction mixture is stirred for 3.5 hours at 25° C., 50 mL of ethanol are then added and the resulting mixture is refluxed for 16 hours. The reaction mixture is cooled and concentrated to dryness. The residue is suspended in 100 mL of water at 0° C. and treated, while stirring vigorously, with solid sodium carbonate until a pH of 8-9 is obtained. The precipitate is filtered off by suction and washed with 100 mL of water at 0° C. and then dissolved in 150 mL of methanol. The solution is dried over magnesium sulfate, filtered, concentrated and dried under vacuum to give 2.36 g of 2-ethoxycarbonylimidazo[1,2-a]pyridine-6-boronic acid in the form of a cream-coloured solid.